Cas no 2548979-26-4 (2-{[1-(1-Phenylethyl)piperidin-4-yl]methoxy}pyrazine)

• Product Name: 2-{[1-(1-Phenylethyl)piperidin-4-yl]methoxy}pyrazine
• CAS No: 2548979-26-4
• MF: C₁₈H₂₃N₃O
• MW: 297.39472413063
• CID: 5310793
• PubChem ID: 154829851
• Update Time: 2025-06-24

2-{[1-(1-Phenylethyl)piperidin-4-yl]methoxy}pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-[[1-(1-Phenylethyl)-4-piperidinyl]methoxy]pyrazine
• F6702-2209
• AKOS040717196
• 2548979-26-4
• 2-{[1-(1-phenylethyl)piperidin-4-yl]methoxy}pyrazine
• 2-{[1-(1-Phenylethyl)piperidin-4-yl]methoxy}pyrazine

• Inchi： 1S/C18H23N3O/c1-15(17-5-3-2-4-6-17)21-11-7-16(8-12-21)14-22-18-13-19-9-10-20-18/h2-6,9-10,13,15-16H,7-8,11-12,14H2,1H3
• InChI Key： RFDNAHOUOKCPHG-UHFFFAOYSA-N
• SMILES： O(C1C=NC=CN=1)CC1CCN(C(C)C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 297.184112366g/mol
• Monoisotopic Mass: 297.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.2Ų

Experimental Properties

• Density: 1.105±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 402.5±30.0 °C(Predicted)
• pka: 8.52±0.10(Predicted)

Additional information on 2-{[1-(1-Phenylethyl)piperidin-4-yl]methoxy}pyrazine

Professional Introduction to Compound with CAS No. 2548979-26-4 and Product Name: 2-{[1-(1-Phenylethyl)piperidin-4-yl]methoxy}pyrazine

Compound with the CAS number 2548979-26-4 and the product name 2-{[1-(1-Phenylethyl)piperidin-4-yl]methoxy}pyrazine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structure of this compound incorporates a pyrazine core, which is a heterocyclic aromatic ring system known for its versatility in drug design. The presence of a piperidine moiety linked to the pyrazine ring through a methoxy group introduces unique pharmacophoric features that contribute to its biological activity.

The pyrazine core is a key structural element that influences the electronic properties and reactivity of the molecule. Pyrazines are widely recognized for their role in various pharmaceuticals, including antiviral, antibacterial, and anticancer agents. The methoxy group attached to the pyrazine ring not only modifies the electronic distribution but also provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological properties.

The piperidine moiety in the compound is another critical feature that contributes to its pharmacological profile. Piperidine derivatives are known for their ability to interact with biological targets such as enzymes and receptors, making them valuable in the development of drugs targeting neurological disorders, cardiovascular diseases, and other conditions. The specific substitution pattern in this compound, where the piperidine ring is linked to the pyrazine via a methoxy group, enhances its potential as a lead compound for further drug development.

Recent advancements in medicinal chemistry have highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. The compound 2-{[1-(1-Phenylethyl)piperidin-4-yl]methoxy}pyrazine exemplifies this principle by integrating multiple pharmacophoric elements into a single molecular framework. The combination of the pyrazine and piperidine moieties, along with the methoxy linker, creates a scaffold that can be modified to enhance potency, selectivity, and pharmacokinetic properties.

In vitro studies have demonstrated promising results regarding the biological activity of this compound. Initial assays have shown potential effects on enzymes and receptors relevant to various therapeutic areas. For instance, preliminary data suggest that this compound may interact with targets involved in pain modulation, making it a candidate for further investigation in developing novel analgesics. Additionally, its structural features suggest potential applications in treating neurological disorders, where modulation of neurotransmitter systems is crucial.

The synthesis of 2-{[1-(1-Phenylethyl)piperidin-4-yl]methoxy}pyrazine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of functional groups such as the methoxy group and the piperidine side chain necessitates careful selection of reagents and catalysts to minimize side reactions. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, facilitating their use in preclinical and clinical studies.

The development of new pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The compound 2548979-26-4 serves as an excellent example of how structural modifications can lead to novel bioactive molecules. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the potential of new compounds like this one, accelerating the drug discovery process.

Future research directions for this compound include further exploration of its pharmacological profile through detailed biochemical assays and animal models. Investigating its mechanism of action will provide insights into how it interacts with biological targets and how these interactions translate into therapeutic effects. Additionally, exploring derivative structures may reveal compounds with improved properties such as enhanced solubility or longer duration of action.

The integration of machine learning and artificial intelligence into drug discovery has opened new avenues for identifying promising candidates like 2-{[1-(1-Phenylethyl)piperidin-4-yl]methoxy}pyrazine. Predictive models can help guide synthetic strategies by identifying optimal functional groups and linking patterns based on existing data. This approach not only saves time but also increases the likelihood of success in developing novel therapeutics.

In conclusion, compound with CAS number 2548979-26-4 represents a significant contribution to pharmaceutical chemistry. Its unique structure combining a pyrazine core with a piperidine moiety linked via a methoxy group positions it as a promising lead compound for further drug development. With ongoing research focused on understanding its biological activity and optimizing its properties, this molecule holds great potential for addressing unmet medical needs in various therapeutic areas.